Cas no 486-60-2 (Bergaptol)

• Product Name: Bergaptol
• CAS No: 486-60-2
• MF: C₁₁H₆O₄
• MW: 202.16294336319
• MDL: MFCD00210479
• CID: 331512
• PubChem ID: 329759749
• Update Time: 2025-04-19

Bergaptol Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,4-hydroxy-
• Bergaptol
• 4-Hydroxy-7H-furo[3,2-g]chromen-7-one
• 4-hydroxyfuro[3,2-g]chromen-7-one
• BERGAPTOL(AS) PrintBack
• 4-Hydroxy7H-furo[3,2-g][1]benzopyran-7-one,4-Hydroxybergapten,5-Hydroxy-6,7-furanocoumarin
• 4-Hydroxybergapten
• 4-hydroxyfuranocoumarin
• 5-Hydroxyfuranocoumarin
• 5-Hydroxypsoralen
• 9-hydroxyfuranocoumarin
• Psoralin,5-hydroxy
• xanthotoxol
• 4-Hydroxy7H-furo[3,2-g][1]benzopyran-7-one
• 5-Hydroxy-6,7-furanocoumarin
• NSC 341958
• [ "" ]
• Bergamot Extract
• Psoralin, 5-hydroxy-
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-hydroxy-
• NSC341958
• KTC8ANI30F
• 4-oxidanylfuro[3,2-g]chromen-7-one
• GIJHDGJRTUSBJR-UHFFFAOYSA-N
• AK158894
• Bergaptols
• 5-Hydroxy-Psoralen
• 5-Hydroxyfurocoumarin
• 5-HYDROXY-PSORALIN
• 7H-Furo[3, 4-hydroxy-
• BSPBi
• SR-05000002443-1
• SMR001397009
• UNII-KTC8ANI30F
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-hydroxy- (8CI)(9CI)
• 4-Hydroxypsoralen
• 4-Hydroxybergapten; 5-Hydroxypsoralen
• AS-56064
• NCGC00096026-02
• BCP30863
• BDBM50209569
• SCHEMBL194016
• SR-05000002443
• NCGC00096026-01
• SPECTRUM1505137
• MFCD00210479
• AC-34217
• 5-hydroxy-2H-furo[3,2-g]chromen-2-one
• 4-Hydroxy-7H-furo[3,2-g][1]benzopyran-7-one
• NCGC00178678-01
• 4-Hydroxy-7H-furo[3,2-g]chromen-7-one #
• BRD-K36383661-001-01-1
• Z1509594645
• 8B6
• FT-0663072
• AKOS022646985
• 486-60-2
• 5-Hydroxypsoralen;4-Hydroxybergapten
• BSPBio_002390
• DTXSID40197564
• A827582
• {7H-Furo[3,} {2-g][1]benzopyran-7-one,} 4-hydroxy-
• MLS002472898
• CHEMBL242711
• HMS2270B20
• Q3638533
• CS-M0862
• Bergaptol, analytical standard
• CHEBI:17377
• HY-76316
• C00758
• s9442
• NSC-341958
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-hydroxy-
• 4-Hydroxy-7H-furo[3,2-g]chromen-7-one (ACD/Name 4.0)
• CCG-266595
• Bergamot Polyphenol
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-hydroxy-(8CI)
• 4-Hydroxy-7H-furo(3,2-g)chromen-7-one (acd/name 4.0)
• 4-hydroxyfuro(3,2-g)chromen-7-one
• DTXCID00120055
• 5-hydroxy-2H-furo(3,2-g)chromen-2-one
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-hydroxy-(8CI)(9CI)
• DA-05525
• 4-Hydroxy-7H-furo(3,2-g)chromen-7-one

• MDL： MFCD00210479
• Inchi： 1S/C11H6O4/c12-10-2-1-6-9(15-10)5-8-7(11(6)13)3-4-14-8/h1-5,13H
• InChI Key： GIJHDGJRTUSBJR-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=C3C=CC(=O)OC3=CC1=2)O

Computed Properties

• Exact Mass: 202.02700
• Monoisotopic Mass: 202.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• Exact Mass: 202.026609
• Molecular Weight: 202.16
• XLogP3: 2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.526
• Melting Point: 287-290°C
• Boiling Point: 311.9°Cat760mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.71
• PSA: 63.58000
• LogP: 2.24480

Bergaptol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 5-hydroxypsoralens
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether